molecular formula C12H16N2 B8714484 (1-ethyl-1H-indol-4-yl)-N-methylmethanamine CAS No. 894852-87-0

(1-ethyl-1H-indol-4-yl)-N-methylmethanamine

Cat. No.: B8714484
CAS No.: 894852-87-0
M. Wt: 188.27 g/mol
InChI Key: QSJTZPKTEUORPM-UHFFFAOYSA-N
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Description

(1-ethyl-1H-indol-4-yl)-N-methylmethanamine is a useful research compound. Its molecular formula is C12H16N2 and its molecular weight is 188.27 g/mol. The purity is usually 95%.
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Properties

CAS No.

894852-87-0

Molecular Formula

C12H16N2

Molecular Weight

188.27 g/mol

IUPAC Name

1-(1-ethylindol-4-yl)-N-methylmethanamine

InChI

InChI=1S/C12H16N2/c1-3-14-8-7-11-10(9-13-2)5-4-6-12(11)14/h4-8,13H,3,9H2,1-2H3

InChI Key

QSJTZPKTEUORPM-UHFFFAOYSA-N

Canonical SMILES

CCN1C=CC2=C(C=CC=C21)CNC

Origin of Product

United States

Synthesis routes and methods I

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Synthesis routes and methods II

Procedure details

1-Ethyl-1H-indole-4-carbaldehyde (2.40 mg, 13.8 mmol) was dissolved in anhydrous methanol (62 mL). Methylamine (6.00 mL of 33% solution in ethanol, 48.2 mmol) was added and the reaction was stirred for 3 h. The solution was concentrated to a greenish brown oil and then dissolved in anhydrous methanol (62 mL). Sodium borohydride (539 mg, 14.3 mmol) was added and the mixture was stirred overnight at room temperature. Water (90 mL) was added and the solution was concentrated. Sodium hydroxide (15 mL, 1N) was added and the aqueous layer was extracted with ethyl acetate (3×50 mL). Combined organic layers were dried over Na2SO4, filtered and concentrated to afford the title compound ((1-ethyl-1H-indol-4-yl)-N-methylmethanamine) (2.36 g, 91%) as a yellow oil: 1H NMR (300 MHz, DMSO-d6) δ 7.33-7.30 (m, 2H), 7.10-6.97 (m, 2H), 6.52 (d, J=3.0 Hz, 1H), 4.17 (q, J=7.2 Hz, 2H), 3.88 (s, 2H), 2.30 (s, 3H), 1.33 (t, J=7.2 Hz, 3H).
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